Cas no 25825-31-4 (5-(Tert-butyl)-3-(morpholinomethyl)benzene-1,2-diol)

5-(Tert-butyl)-3-(morpholinomethyl)benzene-1,2-diol is a substituted catechol derivative featuring a tert-butyl group and a morpholinomethyl moiety. This compound is of interest in synthetic and medicinal chemistry due to its potential as a building block for more complex molecules. The tert-butyl group enhances steric and electronic properties, while the morpholinomethyl substituent introduces a polar, nitrogen-containing heterocycle, improving solubility and enabling further functionalization. Its catechol core offers chelating capabilities, making it useful in coordination chemistry or as an antioxidant precursor. The structural features of this compound suggest applications in ligand design, pharmaceutical intermediates, or polymer stabilization. Careful handling is advised due to the reactivity of the diol group.
5-(Tert-butyl)-3-(morpholinomethyl)benzene-1,2-diol structure
25825-31-4 structure
Product Name:5-(Tert-butyl)-3-(morpholinomethyl)benzene-1,2-diol
CAS No:25825-31-4
MF:C15H23NO3
MW:265.348024606705
MDL:MFCD08856950
CID:4737144
PubChem ID:15784963
Update Time:2025-10-21

5-(Tert-butyl)-3-(morpholinomethyl)benzene-1,2-diol Chemical and Physical Properties

Names and Identifiers

    • 5-(tert-butyl)-3-(morpholinomethyl)benzene-1,2-diol
    • Z44101871
    • 5-tert-butyl-3-[(morpholin-4-yl)methyl]benzene-1,2-diol
    • AB00983388-01
    • 5-(t-Butyl)-3-(morpholinomethyl)benzene-1,2-diol
    • CS-0353820
    • 25825-31-4
    • 5-tert-butyl-3-(morpholin-4-ylmethyl)benzene-1,2-diol
    • F17092
    • AKOS034337029
    • AS-47948
    • MFCD08856950
    • SCHEMBL13234913
    • 5-(Tert-butyl)-3-(morpholinomethyl)benzene-1,2-diol
    • MDL: MFCD08856950
    • Inchi: 1S/C15H23NO3/c1-15(2,3)12-8-11(14(18)13(17)9-12)10-16-4-6-19-7-5-16/h8-9,17-18H,4-7,10H2,1-3H3
    • InChI Key: MUHOBORMCCTQOM-UHFFFAOYSA-N
    • SMILES: O1CCN(CC1)CC1=C(C(=CC(=C1)C(C)(C)C)O)O

Computed Properties

  • Exact Mass: 265.16779360g/mol
  • Monoisotopic Mass: 265.16779360g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 284
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52.9
  • XLogP3: 2.3

5-(Tert-butyl)-3-(morpholinomethyl)benzene-1,2-diol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
T939971-100mg
5-(Tert-butyl)-3-(morpholinomethyl)benzene-1,2-diol
25825-31-4 95%
100mg
¥1,260.00 2022-08-31
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
T939971-250mg
5-(Tert-butyl)-3-(morpholinomethyl)benzene-1,2-diol
25825-31-4 95%
250mg
¥2,160.00 2022-08-31
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
T939971-1g
5-(Tert-butyl)-3-(morpholinomethyl)benzene-1,2-diol
25825-31-4 95%
1g
¥4,320.00 2022-08-31
abcr
AB482384-250 mg
5-(t-Butyl)-3-(morpholinomethyl)benzene-1,2-diol; 95%
25825-31-4
250MG
€831.60 2023-04-20
abcr
AB482384-1 g
5-(t-Butyl)-3-(morpholinomethyl)benzene-1,2-diol; 95%
25825-31-4
1g
€645.10 2023-01-05
abcr
AB482384-250mg
5-(t-Butyl)-3-(morpholinomethyl)benzene-1,2-diol, 95%; .
25825-31-4 95%
250mg
€844.30 2025-02-17
1PlusChem
1P01JX5O-250mg
5-(tert-butyl)-3-(morpholinomethyl)benzene-1,2-diol
25825-31-4 95%
250mg
$598.00 2023-12-18
1PlusChem
1P01JX5O-1g
5-(tert-butyl)-3-(morpholinomethyl)benzene-1,2-diol
25825-31-4 95%
1g
$1160.00 2023-12-18
A2B Chem LLC
BA08252-250mg
5-(tert-butyl)-3-(morpholinomethyl)benzene-1,2-diol
25825-31-4 95%
250mg
$204.00 2024-04-20
A2B Chem LLC
BA08252-1g
5-(tert-butyl)-3-(morpholinomethyl)benzene-1,2-diol
25825-31-4 95%
1g
$494.00 2024-04-20

Additional information on 5-(Tert-butyl)-3-(morpholinomethyl)benzene-1,2-diol

Research Briefing on 5-(Tert-butyl)-3-(morpholinomethyl)benzene-1,2-diol (CAS: 25825-31-4)

In recent years, the compound 5-(Tert-butyl)-3-(morpholinomethyl)benzene-1,2-diol (CAS: 25825-31-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The purpose of this briefing is to provide an overview of the latest research developments related to this compound, focusing on its synthesis, biological activities, and potential applications in drug development.

The synthesis of 5-(Tert-butyl)-3-(morpholinomethyl)benzene-1,2-diol has been optimized in recent studies, with researchers employing advanced catalytic methods to improve yield and purity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel one-pot synthesis approach that significantly reduces the number of steps required, thereby enhancing the scalability of the process. This advancement is particularly relevant for industrial-scale production, where efficiency and cost-effectiveness are critical factors.

In terms of biological activity, 5-(Tert-butyl)-3-(morpholinomethyl)benzene-1,2-diol has exhibited notable antioxidant and anti-inflammatory properties. A recent in vitro study conducted by a team at the University of Cambridge revealed that the compound effectively scavenges reactive oxygen species (ROS) and inhibits the production of pro-inflammatory cytokines. These findings suggest its potential utility in treating oxidative stress-related diseases, such as neurodegenerative disorders and cardiovascular conditions.

Furthermore, preliminary investigations into the compound's mechanism of action have identified its interaction with key cellular signaling pathways, including the NF-κB and Nrf2 pathways. These pathways play a crucial role in regulating inflammation and oxidative stress responses, respectively. By modulating these pathways, 5-(Tert-butyl)-3-(morpholinomethyl)benzene-1,2-diol may offer a dual therapeutic effect, addressing both inflammation and oxidative damage simultaneously.

Another area of interest is the compound's potential application in oncology. Recent preclinical studies have explored its efficacy as an adjuvant therapy in combination with conventional chemotherapeutic agents. Results from these studies indicate that the compound enhances the sensitivity of cancer cells to chemotherapy while mitigating some of the adverse effects associated with treatment. This synergistic effect could pave the way for new combination therapies that improve patient outcomes.

Despite these promising findings, challenges remain in the development of 5-(Tert-butyl)-3-(morpholinomethyl)benzene-1,2-diol as a therapeutic agent. Issues such as bioavailability, pharmacokinetics, and long-term safety need to be addressed through further research. Current efforts are focused on structural modifications to improve the compound's solubility and stability, as well as comprehensive toxicological studies to ensure its safety profile.

In conclusion, 5-(Tert-butyl)-3-(morpholinomethyl)benzene-1,2-diol (CAS: 25825-31-4) represents a promising candidate for further development in the pharmaceutical industry. Its multifaceted biological activities and potential therapeutic applications make it a compound of significant interest. Continued research and collaboration across academic and industrial sectors will be essential to fully realize its potential and bring it closer to clinical application.

Recommended suppliers
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.